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In the landscape of modern medicinal chemistry and drug discovery, the strategic value of a
molecular scaffold is measured by its synthetic accessibility, chemical versatility, and its ability
to interact with biological targets of interest. 2-chloro-5-methoxynicotinic acid, a substituted
pyridine derivative, represents a quintessential example of such a high-value building block. Its
unique arrangement of a carboxylic acid, a chloro group, and a methoxy group on a pyridine
ring provides a synthetically tractable platform for generating diverse libraries of compounds.
The chloro and carboxylic acid moieties serve as primary handles for chemical modification,
enabling amide bond formation, esterification, and various cross-coupling reactions. The
methoxy group, meanwhile, modulates the electronic properties and lipophilicity of the
molecule, often playing a crucial role in target engagement and pharmacokinetic profiles.

This guide provides an in-depth technical overview of 2-chloro-5-methoxynicotinic acid,
moving beyond simple data recitation to explain the causality behind its synthesis,
characterization, and application. It is designed to equip researchers with the foundational
knowledge and practical insights required to effectively leverage this compound in their
research and development programs, particularly in the pursuit of novel therapeutics.
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PART 1: Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is the bedrock of
its effective application. These parameters dictate solubility, reactivity, and the appropriate
analytical methods for characterization.

Core Chemical Properties

The fundamental identifiers and properties of 2-chloro-5-methoxynicotinic acid are
summarized below. This data is essential for accurate documentation, procurement, and
computational modeling.

Property Value Source
CAS Number 74650-71-8 [1]
Molecular Formula C7HeCINOs3 [1]
Molecular Weight 187.58 g/mol [1]
IUPAC Name 2-chloro-5-methoxypyridine-3-

carboxylic acid

SMILES gl(CD:NC:C(OC)C:ClC(O): o

INChI=1S/C7HsCINOs/c1-12-4-
InChl 2-5(7(10)11)6(8)9-3-4/h2- [1]
3H,1Hs,(H,10,11)

AJKXOHPNDQHYDM-
InChIKey [1]
UHFFFAOYSA-N

Spectroscopic Signature (*H NMR)

The 'H NMR spectrum is a critical tool for structural verification. For 2-chloro-5-
methoxynicotinic acid, the expected proton signals provide a unique fingerprint.[1]

e -OCHs (Methoxy Protons): A sharp singlet is expected around & 3.9-4.1 ppm, corresponding
to the three equivalent protons of the methoxy group. Its chemical shift is influenced by the
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electron-donating nature of the oxygen atom.

» Pyridine Ring Protons: Two distinct signals are anticipated in the aromatic region (o 7.5-8.5
ppm). These protons are on the C4 and C6 positions of the pyridine ring. They will appear as
doublets due to coupling with each other. The specific chemical shifts are dictated by the
anisotropic effects of the ring and the electronic influence of the chloro, methoxy, and
carboxylic acid substituents.

e -COOH (Carboxylic Acid Proton): A broad singlet is expected at a significantly downfield shift,
typically > & 10 ppm. Its broadness is due to hydrogen bonding and chemical exchange. This
signal may not always be observed, depending on the solvent used (e.qg., it will exchange
with D20).

PART 2: Synthesis and Purification Protocol

The synthesis of 2-chloro-5-methoxynicotinic acid is most reliably achieved through the
hydrolysis of its corresponding methyl ester, Methyl 2-chloro-5-methoxynicotinate (CAS
1256791-15-7).[2] This method is favored for its high yield and straightforward purification. The
following protocol is a self-validating system designed for reproducibility.

Workflow: Ester Hydrolysis

Caption: Synthesis workflow for 2-chloro-5-methoxynicotinic acid via ester hydrolysis.

Step-by-Step Methodology

This protocol is adapted from established procedures for the hydrolysis of similar nicotinic acid
esters.[3]

Materials:

Methyl 2-chloro-5-methoxynicotinate

Methanol (MeOH)

Sodium hydroxide (NaOH) or Lithium hydroxide (LiIOH)

Deionized water
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» Concentrated hydrochloric acid (HCI)

e TLC plates (silica gel)

o Ethyl acetate/Hexane mixture (for TLC mobile phase)
Procedure:

» Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve Methyl 2-
chloro-5-methoxynicotinate (1.0 eq) in a mixture of methanol and water (e.g., a 3:1 ratio).
The volume should be sufficient to fully dissolve the starting material at room temperature.

o Saponification: Prepare a solution of NaOH (1.5-2.0 eq) in water and add it dropwise to the
stirred ester solution. Causality Note: An excess of base is used to drive the hydrolysis
reaction to completion. The reaction is typically exothermic; for larger scale reactions, an ice
bath may be used to maintain the temperature below 30°C to prevent side reactions.

e Reaction Monitoring (Self-Validation): Allow the mixture to stir at room temperature for 2-4
hours. Monitor the reaction progress using TLC. Spot the reaction mixture against the
starting material. The disappearance of the starting ester spot (higher Rf) and the
appearance of a new, more polar baseline spot (the carboxylate salt) indicates completion.

o Solvent Removal: Once the reaction is complete, concentrate the mixture under reduced
pressure (rotary evaporation) to remove the methanol. This step is crucial as it prevents the
product from remaining dissolved during the subsequent precipitation.

 Acidification & Precipitation: Dilute the remaining aqueous residue with water. While stirring
vigorously, slowly add concentrated HCI dropwise to acidify the solution to a pH of 2-3.
Causality Note: This protonates the sodium carboxylate salt, forming the neutral carboxylic
acid, which has significantly lower solubility in water, causing it to precipitate out as a solid.

« |solation: Collect the resulting precipitate by vacuum filtration. Wash the solid cake with cold
deionized water to remove any residual salts.

« Purification: Dry the crude product. For higher purity, recrystallization from an appropriate
solvent system (e.g., ethanol/water) can be performed. The purity of the final product should
be confirmed by *H NMR and melting point analysis.
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PART 3: Applications in Drug Discovery

The true value of 2-chloro-5-methoxynicotinic acid lies in its application as a versatile
scaffold for constructing complex, biologically active molecules. Its structure is frequently found
in compounds targeting the central nervous system and in oncology.

2-chloro-5-methoxynicotinic acid

CAS: 74650-71-8

Scaffold for Core fragment in Intermediate for
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Caption: Key application areas for the 2-chloro-5-methoxynicotinic acid scaffold.

Central Nervous System (CNS) Research

Derivatives of the 2-chloro-5-methoxypyridine core are potent ligands for nicotinic acetylcholine
receptors (NAChRS). For example, researchers have developed novel analogues based on this
scaffold for use as potential Positron Emission Tomography (PET) imaging agents.[4] The
methoxy group in the 5-position is critical, and modifications at the carboxylic acid (position 3)
and chloro group (position 2) allow for fine-tuning of binding affinity and selectivity for different
NAChR subtypes. The lipophilicity introduced by this scaffold can also enhance penetration of
the blood-brain barrier, a crucial property for CNS-acting drugs and imaging agents.[4]

Oncology
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The substituted pyridine-carboxylic acid motif is a key pharmacophore in the development of
enzyme inhibitors. Research into novel cancer therapeutics has identified inhibitors of
monocarboxylate transporter 4 (MCT4), a protein crucial for lactate efflux in glycolytic tumor
cells.[5] While the published compound is a more complex derivative, the underlying 4-
methoxypyridine-2-carboxylic acid structure highlights the utility of this class of molecules in
generating potent and selective inhibitors for cancer targets.[5] 2-chloro-5-methoxynicotinic
acid provides a starting point for synthesizing compounds that probe these types of biological
systems.

General Pharmaceutical & Agrochemical Synthesis

More broadly, related 2-chloronicotinic acids are vital intermediates in the synthesis of a range
of commercial products. They are used to produce non-steroidal anti-inflammatory drugs
(NSAIDs) like niflumic acid, as well as herbicides.[6][7] This demonstrates the industrial
relevance and scalability of chemistries involving this molecular framework.

PART 4: Safety, Handling, and Storage

Proper handling is essential when working with any chemical intermediate.

Hazard Identification: This compound is classified as causing skin and serious eye irritation,
and may cause respiratory irritation.

o Personal Protective Equipment (PPE): Standard laboratory PPE, including safety goggles, a
lab coat, and chemical-resistant gloves, should be worn at all times. Work should be
conducted in a well-ventilated fume hood.

» Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam for extinguishing
fires.[8]

e Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials.

Conclusion

2-chloro-5-methoxynicotinic acid is more than a simple chemical; it is an enabling tool for
innovation in the life sciences. Its well-defined physicochemical properties, coupled with a

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/34382802/
https://pubmed.ncbi.nlm.nih.gov/34382802/
https://www.benchchem.com/product/b1589914/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-heterocyclic-scaffold
https://www.benchchem.com/product/b1589914/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-heterocyclic-scaffold
https://www.guidechem.com/question/how-can-2-chloronicotinic-acid-id136334.html
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-the-applications-of-2-chloronicotinic-acid-cas-2942-59-8-in-synthesis-sp
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C1622211
https://www.benchchem.com/product/b1589914/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-versatile-heterocyclic-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

robust and reproducible synthesis pathway, make it a reliable building block. Its proven utility in
constructing high-affinity ligands for CNS targets and its relevance to scaffolds used in
oncology research underscore its significant potential. For researchers and drug development
professionals, a deep understanding of this molecule's chemistry and applications provides a
strategic advantage in the design and execution of successful discovery programs.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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